Cas no 1707563-04-9 (3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester)

• Product Name: 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester
• CAS No: 1707563-04-9
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 6048680
• PubChem ID: 97619336
• Update Time: 2026-03-11

3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester
• Methyl 3-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylate
• 1,3-Diazaspiro[4.5]decane-8-carboxylic acid, 3-ethyl-2,4-dioxo-, methyl ester
• Methyl3-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylate
• 1707563-04-9
• A921313

• Inchi： 1S/C12H18N2O4/c1-3-14-10(16)12(13-11(14)17)6-4-8(5-7-12)9(15)18-2/h8H,3-7H2,1-2H3,(H,13,17)
• InChI Key： YQQGZMLMVNDDHM-UHFFFAOYSA-N
• SMILES： N1C2(CCC(C(OC)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 10.30±0.40(Predicted)

Additional information on 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester

Research Brief on 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester (CAS: 1707563-04-9)

In recent years, the compound 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester (CAS: 1707563-04-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and modulators of biological pathways. The unique structural features of this compound, including its spirocyclic core and ester functionality, make it a versatile scaffold for drug discovery and medicinal chemistry.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the use of catalytic asymmetric synthesis to achieve high enantiomeric purity, which is critical for its biological activity.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific proteases and kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting its potential as a therapeutic agent for inflammatory diseases and certain cancers. Notably, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects.

Further research has explored the structure-activity relationship (SAR) of 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester. Modifications to the ethyl and ester groups have been investigated to enhance bioavailability and target specificity. Computational modeling and molecular docking studies have provided insights into its binding interactions with key enzymes, facilitating the design of next-generation derivatives with improved pharmacokinetic properties.

In conclusion, 3-Ethyl-2,4-dioxo-1,3-diaza-spiro[4.5]decane-8-carboxylic acid methyl ester represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Ongoing research aims to advance its clinical potential, with several preclinical studies currently underway to evaluate its safety and efficacy in more complex disease models.